Cas no 1184082-20-9 (4-(Butan-2-yloxy)-3-methylaniline)

• Product Name: 4-(Butan-2-yloxy)-3-methylaniline
• CAS No: 1184082-20-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5717917
• PubChem ID: 60075257
• Update Time: 2025-05-25

4-(Butan-2-yloxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Sec-butoxy)-3-methylaniline
• EN300-1296130
• 1184082-20-9
• SCHEMBL17366256
• CS-0284067
• 4-(butan-2-yloxy)-3-methylaniline
• 4-(Butan-2-yloxy)-3-methylaniline

• Inchi： 1S/C11H17NO/c1-4-9(3)13-11-6-5-10(12)7-8(11)2/h5-7,9H,4,12H2,1-3H3
• InChI Key： CHOTWILILQVKLU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)C(C)CC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(Butan-2-yloxy)-3-methylaniline

Professional Introduction to 4-(Butan-2-yloxy)-3-methylaniline (CAS No. 1184082-20-9)

4-(Butan-2-yloxy)-3-methylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1184082-20-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 4-(Butan-2-yloxy)-3-methylaniline incorporates both aromatic and aliphatic moieties, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of 4-(Butan-2-yloxy)-3-methylaniline involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The presence of the butyl ether group and the methyl-substituted aniline core suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of medicinal chemistry, 4-(Butan-2-yloxy)-3-methylaniline has been explored for its potential pharmacological properties. Studies have indicated that this compound may exhibit inhibitory effects on various enzymatic targets, which are relevant to several therapeutic areas. For instance, preliminary in vitro studies suggest that it could interfere with the activity of enzymes involved in inflammatory pathways, potentially making it a valuable scaffold for developing anti-inflammatory drugs. Additionally, the structural features of 4-(Butan-2-yloxy)-3-methylaniline may allow for further derivatization, enabling the creation of more potent and selective analogs.

The growing interest in natural product-inspired drug design has also highlighted the significance of compounds like 4-(Butan-2-yloxy)-3-methylaniline. By leveraging structural motifs found in bioactive natural products, chemists can design molecules with enhanced biological activity and reduced toxicity. The butyl ether group in 4-(Butan-2-yloxy)-3-methylaniline, for example, resembles structures commonly found in plant-derived compounds known for their therapeutic effects. This observation underscores the compound's potential as a lead molecule in the development of new drugs.

The application of computational chemistry techniques has further enhanced our understanding of 4-(Butan-2-yloxy)-3-methylaniline. Molecular modeling studies have been instrumental in predicting the compound's binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts, allowing researchers to design more targeted experiments and optimize lead compounds more efficiently. The integration of computational methods with traditional synthetic and analytical techniques has become a cornerstone in modern drug discovery.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceutical agents. The synthesis and use of 4-(Butan-2-yloxy)-3-methylaniline must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between academia and industry are essential to navigate the complex regulatory landscape and bring new therapeutic agents to market in a responsible manner. This includes rigorous testing for toxicity, pharmacokinetics, and potential side effects.

The future prospects for 4-(Butan-2-yloxy)-3-methylaniline are promising, with ongoing research aimed at expanding its applications in pharmaceuticals. Innovations in synthetic chemistry and drug delivery systems may further enhance its utility as a therapeutic agent. As our understanding of biological pathways continues to evolve, compounds like 4-(Butan-2-yloxy)-3-methylaniline will play an increasingly important role in addressing unmet medical needs.

In conclusion, 4-(Butan-2-yloxy)-3-methylaniline (CAS No. 1184082-20-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable compound for drug discovery efforts. With continued research and development, this compound holds great promise for contributing to the next generation of therapeutic agents that improve human health.